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Compound of Interest

Compound Name: (Dibutylamino)acetonitrile

Cat. No.: B101715 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for (Dibutylamino)acetonitrile could be

located. The following information is a technical guide compiled from data on the related

compound Acetonitrile and general safety principles for handling nitrile compounds in a

laboratory setting. Researchers, scientists, and drug development professionals should treat

(Dibutylamino)acetonitrile with extreme caution and handle it as a potentially hazardous

substance.

Introduction
(Dibutylamino)acetonitrile is a chemical compound that requires careful handling due to its

chemical structure, which includes a nitrile group. Nitrile compounds can be toxic and may be

flammable. This guide provides a summary of the available data on

(Dibutylamino)acetonitrile and its close analog, Acetonitrile, to inform safe laboratory

practices. All personnel should be thoroughly trained in handling hazardous chemicals and

have access to appropriate personal protective equipment (PPE) and engineering controls.

Physicochemical and Toxicological Data
The following tables summarize the known physical and chemical properties of

(Dibutylamino)acetonitrile and the toxicological data for Acetonitrile, which should be

considered as a potential indicator of the hazards associated with (Dibutylamino)acetonitrile.

Table 1: Physical and Chemical Properties of (Dibutylamino)acetonitrile and Acetonitrile
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Property (Dibutylamino)acetonitrile Acetonitrile

CAS Number 18071-38-0[1] 75-05-8[2]

Molecular Formula C10H20N2 CH3CN

Molecular Weight 168.28 g/mol 41.05 g/mol [2]

Boiling Point 85 °C @ 9 mm Hg[3] 81.6 °C[4]

Density 0.891 g/mL at 25 °C[3] 0.7822 g/mL at 20 °C[4]

Refractive Index n20/D 1.434[3] 1.3441 at 20 °C[4]

Flash Point Not available 6 °C (42 °F)[2][4]

Solubility in Water Not available Miscible[4]

Table 2: Toxicological Data for Acetonitrile (as a proxy for (Dibutylamino)acetonitrile)

Hazard Data for Acetonitrile

Acute Oral Toxicity Category 4: Harmful if swallowed.

Acute Dermal Toxicity Category 4: Harmful in contact with skin.

Acute Inhalation Toxicity Category 4: Harmful if inhaled.

Eye Irritation Category 2A: Causes serious eye irritation.

Routes of Exposure Inhalation, Dermal, Ingestion, Ocular.

Signs and Symptoms of Exposure

Irritation of mucous membranes, headaches,

numbness, tremors, flushing of the face, chest

tightness, nausea, vomiting, weakness,

shortness of breath.[2][5] In severe cases,

cyanide poisoning can occur, leading to

convulsions and death.[6]

Carcinogenicity

No evidence of carcinogenicity in animal

studies. Not classifiable as to human

carcinogenicity (Group D) by EPA.[2]
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Safe Handling and Experimental Workflow
The following diagram outlines the logical workflow for safely handling

(Dibutylamino)acetonitrile in a laboratory setting. This workflow emphasizes a proactive

approach to safety, from initial planning to emergency response.
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1. Planning & Preparation

2. Chemical Handling

3. Post-Handling & Storage

4. Emergency Procedures
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Caption: Logical workflow for the safe handling of (Dibutylamino)acetonitrile.
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Detailed Experimental Protocols and Handling
Precautions

Ventilation: Always handle (Dibutylamino)acetonitrile in a properly functioning chemical

fume hood to minimize inhalation exposure.

Ignition Sources: Keep the handling area free of open flames, hot surfaces, and sparks, as

the related compound Acetonitrile is highly flammable. Use explosion-proof electrical and

ventilating equipment.

Static Discharge: Ground and bond containers and receiving equipment to prevent static

discharge, which can be an ignition source.

Eye Wash and Safety Shower: Ensure that a safety shower and eyewash station are readily

accessible in the immediate work area.

Gloves: Wear appropriate chemical-resistant gloves. Nitrile gloves may be suitable for

incidental contact, but compatibility should be verified. Change gloves immediately if

contaminated.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in

addition to goggles when there is a risk of splashing.

Skin and Body Protection: A flame-retardant lab coat should be worn. Ensure that skin is not

exposed.

Respiratory Protection: If there is a risk of exceeding exposure limits or if vapors/aerosols

are generated, a NIOSH-approved respirator with appropriate cartridges should be used.

General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after

handling the chemical.

Dispensing: Use non-sparking tools when handling the container.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

heat and ignition sources.[7]
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Inhalation: If inhaled, move the person to fresh air. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Spills: In case of a spill, evacuate the area and ensure adequate ventilation. Remove all

sources of ignition.[8] Absorb the spill with an inert, non-combustible material such as sand

or vermiculite and place it in a sealed container for disposal.[5][8]

Fire: For small fires, use a dry chemical, carbon dioxide, or alcohol-resistant foam

extinguisher. For large fires, water spray may be used to cool containers, but it may be

ineffective at extinguishing the fire.[5][9]

Dispose of (Dibutylamino)acetonitrile and any contaminated materials as hazardous waste in

accordance with all local, state, and federal regulations. Do not dispose of it down the drain.

Conclusion
While a specific Safety Data Sheet for (Dibutylamino)acetonitrile is not readily available, the

information on the related compound Acetonitrile and general principles of handling nitrile

compounds provide a strong basis for safe laboratory practices. Researchers, scientists, and

drug development professionals must handle this compound with the utmost care, utilizing

appropriate engineering controls and personal protective equipment at all times. A thorough

risk assessment should be conducted before any new experimental protocol involving

(Dibutylamino)acetonitrile is initiated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b101715?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9888393.htm?N=CHINA
https://pubchem.ncbi.nlm.nih.gov/compound/Acetonitrile
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9116375.htm
https://macro.lsu.edu/howto/solvents/acetonitrile.htm
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0008.pdf
https://assets.publishing.service.gov.uk/media/6749d89324108edc3c8cecb6/Incident_management_acetonitrile.pdf
https://www.fishersci.fr/store/msds?partNumber=10793351&countryCode=FR&language=en
https://terpconnect.umd.edu/~choi/MSDS/J.T.Baker/ACETONITRILE.htm
https://www.liverpool.ac.uk/pfg/resources/Acetonitrile.pdf
https://www.benchchem.com/product/b101715#dibutylamino-acetonitrile-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b101715#dibutylamino-acetonitrile-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b101715#dibutylamino-acetonitrile-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b101715#dibutylamino-acetonitrile-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b101715?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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